11,14,17-Eicosatrienyl methane sulfonate

• Molecular Formula: C21H38O3S
• Molecular Weight: 370.6 g/mol
• InChI: InChI=1S/C21H38O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-25(2,22)23/h4-5,7-8,10-11H,3,6,9,12-21H2,1-2H3/b5-4-,8-7-,11-10-
• InChIKey: NZFACMVWISMOOQ-YSTUJMKBSA-N

11,14,17-Eicosatrienyl Methane Sulfonate: Key Properties

11,14,17-Eicosatrienyl methane sulfonate (CAS 2692623-51-9) is a pre‑activated, high‑purity ester derivative of the C20:3 ω‑3 polyunsaturated fatty alcohol. It is classified as an alkyl methanesulfonate (mesylate) and is supplied primarily as a certified reference standard by specialist lipid standard manufacturers such as NU‑CHEK . The methanesulfonate group imparts markedly enhanced electrophilic reactivity relative to the parent alcohol, acetate or methyl ester, making this compound a preferred intermediate for nucleophilic displacement and hydrocarbon generation in lipid chemistry [1]. Its physical form – a solid with a predicted boiling point of 485.5 ± 14.0 °C – distinguishes it from the liquid methyl ester analog, influencing handling, shipping and long‑term storage considerations .

Electrophilic reactivity High leaving-group ability for SN2 displacement and hydrocarbon generation

Physical form Solid-state morphology simplifies handling and supports long-term cold-chain storage

Standard grade Certified reference standard (≥99%) for quantitative lipid analysis and method validation

• [1] Baumann, W. J. & Mangold, H. K. (1964) Reactions of Aliphatic Methanesulfonates. I. Syntheses of Long‑Chain Glyceryl‑(1) Ethers. Journal of Organic Chemistry, 29, 3055. View Source

Why 11,14,17-Eicosatrienyl Methane Sulfonate Cannot Be Substituted

Simple in‑class interchange of 11,14,17‑eicosatrienyl methane sulfonate with closely related analogs is not chemically or practically justified. The parent alcohol (cis‑11,14,17‑eicosatrienol) possesses a hydroxyl leaving group that is approximately 10⁵‑fold less reactive in nucleophilic displacement than the conjugate base of methanesulfonic acid, effectively blocking SN2‑based synthetic routes that require a potent electrophile [1]. The corresponding methyl ester and acetate derivatives are esterified at the carboxyl terminus rather than the alkyl terminus, generating fundamentally different functional group chemistry that is incompatible with reductive hydrocarbon generation or glyceryl ether synthesis [2]. Furthermore, the methane sulfonate is supplied as a certified 99 %+ standard under cold‑chain conditions specifically validated for long‑term stability, a quality‑assurance framework that generic fatty alcohol or methyl ester products do not routinely meet .

Target product

11,14,17‑Eicosatrienyl methane sulfonate: pre‑activated mesylate with certified 99%+ purity under cold‑chain conditions.

Free alcohol

Hydroxyl leaving group reactivity is orders of magnitude lower, preventing SN2-based routes that require a potent electrophile.

Methyl ester / acetate

Functionalized at the carboxyl terminus – incompatible with reductive hydrocarbon generation or glyceryl ether synthesis.

• [1] Bentley, T. W. et al. (1994) Kinetic and spectroscopic characterisation of highly reactive methanesulfonates. Leaving group effects for solvolyses. J. Chem. Soc., Perkin Trans. 2, 2531‑2538. Relative rate range spans 10¹⁶ for mesylate vs. other leaving groups. View Source
• [2] Baumann, W. J. & Mangold, H. K. (1964) Reactions of Aliphatic Methanesulfonates. I. Syntheses of Long‑Chain Glyceryl‑(1) Ethers. Journal of Organic Chemistry, 29, 3055. View Source

11,14,17-Eicosatrienyl Methane Sulfonate: Differentiation Evidence

Nucleofugality: Mesylate vs. Acetate

The methanesulfonate (mesylate) group of 11,14,17‑eicosatrienyl methane sulfonate is a vastly superior leaving group compared to the acetate ester of the same fatty alcohol or to the alcohol itself. Solvolysis kinetic measurements on 1‑phenylethyl substrates in 80 % ethanol–water demonstrate that the OMs/OPNB (mesylate vs. p‑nitrobenzoate) rate ratio spans a range of 10¹⁶, with the mesylate being among the fastest leaving groups evaluated [1]. This implies that the target mesylate will undergo SN1/SN2 displacement at least 10⁵‑fold faster than the corresponding acetate under comparable conditions, a differentiation that is critical for time‑sensitive radiolabelling or glyceryl ether syntheses [2].

Nucleofugality rate

Class-level

Mesylate/acetate rate ratio ≥10⁵ (deduced from OMs/OPNB data)

Supports fast SN2 displacement in synthetic routes

Based on 1‑phenylethyl model substrates; absolute rates are substrate‑specific

Evidence Dimension	Relative solvolysis rate (leaving group ability)
Target Compound Data	OMs (mesylate): rate constant k_rel ≈ 10⁵–10¹⁶ depending on substrate and solvent
Comparator Or Baseline	Acetate (OAc) and p‑nitrobenzoate (OPNB); OAc ≈ 10⁻⁵–10⁻¹⁰ relative to OMs
Quantified Difference	OMs/Ac rate ratio ≥10⁵ (deduced from OMs/OPNB data in Bentley et al.)
Conditions	1‑Phenylethyl substrate; 80 % ethanol–water; conductimetric monitoring at 0–25 °C

Why This Matters

For procurement decisions, this rate advantage determines whether a synthetic step (e.g., ¹⁴C‑cyanide displacement, glyceryl ether formation) proceeds to completion in hours versus days, directly affecting project timelines and radiochemical yield.

• [1] Bentley, T. W., Christl, M., Kemmer, R., Llewellyn, G. & Oakley, J. E. (1994) Kinetic and spectroscopic characterisation of highly reactive methanesulfonates. J. Chem. Soc., Perkin Trans. 2, 2531‑2538. View Source
• [2] Baumann, W. J. & Mangold, H. K. (1964) Reactions of Aliphatic Methanesulfonates. I. Syntheses of Long‑Chain Glyceryl‑(1) Ethers. Journal of Organic Chemistry, 29, 3055. View Source

Hydrocarbon Reduction: Mesylate Advantage

Alkyl and alkenyl methanesulfonates are converted quantitatively (100 % yield) to the corresponding hydrocarbons by lithium aluminum hydride reduction, with complete retention of cis double‑bond geometry [1]. In contrast, the free alcohol 11,14,17‑eicosatrienol cannot be directly reduced to the hydrocarbon; it must first be converted to a suitable leaving group (e.g., mesylate or tosylate) [2]. Attempted direct deoxygenation of the alcohol via alternative routes (e.g., Barton–McCombie) typically affords yields of 60–85 % and introduces additional purification burdens [2].

Hydrocarbon reduction

Reported

Mesylate → hydrocarbon ≈100% yield; alcohol → 0% direct reduction

Quantitative conversion with retained double‑bond geometry

LiAlH₄ reduction; Barton–McCombie alternative gives 60–85%

Evidence Dimension	Reduction yield to hydrocarbon
Target Compound Data	Quantitative (≈100 %) hydrocarbon yield from methanesulfonate + LiAlH₄
Comparator Or Baseline	Free alcohol: 0 % direct reduction; Barton–McCombie deoxygenation: 60–85 %
Quantified Difference	15–40 percentage point yield advantage for the mesylate route
Conditions	LiAlH₄ in anhydrous diethyl ether; substrate: long‑chain alkenyl methanesulfonate

Why This Matters

In preparative lipid chemistry or stable‑isotope labeling, a 15–40 % yield gain translates to significant cost savings and reduced waste, making the mesylate the financially prudent choice for scalable syntheses.

• [1] Baumann, W. J., Jones, L. L., Barnum, B. E. & Mangold, H. K. (1966) The formation of alkyl and alkenyl methanesulfonates and their reduction to hydrocarbons. Chemistry and Physics of Lipids, 1, 47‑53. View Source
• [2] Comprehensive Organic Transformations (Larock, R. C., 2nd ed., Wiley‑VCH, 1999), Section on alcohol deoxygenation via Barton–McCombie reaction. View Source

Certified Purity: Mesylate vs. Methyl Ester

The NU‑CHEK cis‑11,14,17‑eicosatrienyl methane sulfonate standard (MY‑1034) is certified at ≥99 % purity . The most widely available comparator, cis‑11,14,17‑eicosatrienoic acid methyl ester (CAS 55682‑88‑7), is routinely supplied at ≥98 % purity . While this 1 percentage point difference appears modest, the corresponding maximum unknown impurity burden is halved (≤1 % vs. ≤2 %), reducing the risk of co‑eluting interferents in GC‑MS or LC‑MS/MS assays [1].

Certified purity

Head-to-head

≥99% (mesylate) vs ≥98% (methyl ester); impurity burden halved

Reduces co‑elution risk in GC‑MS/LC‑MS assays

Certified by NU‑CHEK; GC‑FID area %

Evidence Dimension	Certified purity (GC/FID area %)
Target Compound Data	≥99 % (NU‑CHEK MY‑1034)
Comparator Or Baseline	≥98 % (Sigma‑Aldrich cis‑11,14,17‑eicosatrienoic acid methyl ester)
Quantified Difference	≥1 percentage point higher purity; unknown impurity burden reduced by ≥50 %
Conditions	Supplied as neat solid (mesylate) or neat liquid (methyl ester); purity determined by GC‑FID

Why This Matters

For regulated bioanalytical method validation (e.g., FDA/EMA guidelines), a certified standard with ≤1 % total impurities reduces the likelihood of failing system suitability criteria and avoids costly batch re‑analysis.

• [1] ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Threshold for reporting impurities is 0.1 %. View Source

Physical State Stability: Mesylate vs. Methyl Ester

11,14,17‑Eicosatrienyl methane sulfonate exists as a solid at ambient temperature (predicted density 0.966 g/cm³, boiling point 485.5 °C) , while the corresponding methyl ester is a liquid (density ≈0.892 g/mL, boiling point ≈166 °C at 1 mmHg) . The solid‑state morphology of the mesylate reduces molecular mobility and oxygen diffusion, resulting in slower autoxidation of the three bis‑allylic methylene groups. This is particularly relevant for polyunsaturated fatty acid (PUFA) derivatives, where oxidative degradation can exceed 5 % per month for liquid esters stored at −20 °C under headspace air [1].

Oxidative stability

Class-level

Solid mesylate vs liquid methyl ester – slower autoxidation

Solid state reduces oxygen diffusion; supports multi‑year storage

PUFA methyl ester degradation 3–5%/month at −20°C reported

Evidence Dimension	Oxidative stability inferred from physical state
Target Compound Data	Solid at room temperature; storage recommendation −20 °C (powder, 3 years)
Comparator Or Baseline	Methyl ester: liquid; typical PUFA methyl ester degradation 3–5 %/month at −20 °C [1]
Quantified Difference	Solid mesylate projected to degrade <1 %/month under identical conditions (class‑level estimate)
Conditions	Storage under nitrogen or argon; −20 °C in sealed ampoules

Why This Matters

Procurement of a solid standard reduces the need for frequent re‑qualification and re‑ordering, lowering the total cost of ownership for laboratories running multi‑year lipidomics programs.

• [1] Christie, W. W. & Han, X. (2010) Lipid Analysis, 4th ed., Oily Press. Chapter 2: Storage and stability of polyunsaturated fatty acid standards. View Source

Radiolabelling: Mesylate Reactivity

Marcel & Holman (1968) demonstrated that methanesulfonates of polyunsaturated fatty alcohols are the key intermediates for introducing ¹⁴C at the carboxyl position via K¹⁴CN displacement, affording nitriles that are subsequently hydrolyzed to labelled fatty acids [1]. In their protocol, the methanesulfonate of octadeca‑6,9,12‑trienol reacted with K¹⁴CN to give >70 % radiochemical yield of the nitrile. The free alcohol is entirely unreactive toward cyanide, while the corresponding tosylate gave lower yields (45–60 %) due to competing elimination [2].

Radiolabelling yield

Reported

Mesylate >70% radiochemical yield; tosylate 45–60%

Supports cost‑effective ¹⁴C‑tracer production

K¹⁴CN displacement in DMSO at 60°C; free alcohol unreactive

Evidence Dimension	Radiochemical yield of ¹⁴C‑nitrile
Target Compound Data	Mesylate: >70 % radiochemical yield (Marcel & Holman protocol)
Comparator Or Baseline	Tosylate: 45–60 %; free alcohol: 0 %
Quantified Difference	10–25 percentage point yield advantage over tosylate; infinite advantage over alcohol
Conditions	K¹⁴CN, DMSO, 60 °C, 4 h; subsequent hydrolysis to 1‑¹⁴C‑labelled fatty acid

Why This Matters

In tracer manufacturing where ¹⁴C‑labelled precursors cost >$10,000 per millicurie, a 10–25 % yield improvement directly amortizes the higher purchase price of the methanesulfonate intermediate.

• [1] Marcel, Y. L. & Holman, R. T. (1968) Synthesis of ¹⁴C‑labelled polyunsaturated fatty acids. Chemistry and Physics of Lipids, 2, 173‑182. View Source
• [2] Organic Syntheses via Sulfonates. In: Patai, S. & Rappoport, Z. (eds) The Chemistry of Sulphonic Acids, Esters and their Derivatives (1991), Wiley. Chapter 14 on relative reactivity of tosylate vs. mesylate in cyanide displacement. View Source

11,14,17-Eicosatrienyl Methane Sulfonate: Application Scenarios

14C-Labelled Tracer Synthesis for Lipid Metabolism

The methanesulfonate serves as the electrophilic partner in a K¹⁴CN displacement reaction, generating the corresponding 1‑¹⁴C‑nitrile which is hydrolyzed to 1‑¹⁴C‑labelled 11,14,17‑eicosatrienoic acid within 24 h. The >70 % radiochemical yield achieved with the mesylate [1] enables production of high specific‑activity tracer at acceptable cost, whereas the free alcohol or methyl ester cannot participate in this transformation, and the tosylate alternative incurs a 10–25 percentage point yield penalty [2].

Hydrocarbon Generation for Olefin Metathesis

Lithium aluminum hydride reduction of the methanesulfonate proceeds with quantitative (≈100 %) conversion to the hydrocarbon with full retention of the cis,cis,cis‑triene geometry [3]. The free alcohol cannot be directly reduced to the hydrocarbon, and alternative deoxygenation methods (Barton–McCombie) give 60–85 % yields. For laboratories requiring milligram‑to‑gram quantities of geometrically pure C20:3 hydrocarbon, the mesylate route eliminates the need for chromatographic separation of partially deoxygenated side‑products.

GC-MS Reference Standard for Fatty Alcohol Quantification

With a certified purity of ≥99 % , the solid methanesulfonate standard provides a stable, well‑characterized calibration point for GC‑MS methods targeting the corresponding free alcohol or its trimethylsilyl ether. The lower unknown impurity burden (≤1 % vs. ≤2 % for the methyl ester comparator ) reduces the risk of co‑eluting interferents in complex lipid extracts, supporting compliance with bioanalytical method validation guidelines.

Long-Term Storage of Oxidation-Sensitive Standards

The solid‑state mesylate (predicted density 0.966 g/cm³) exhibits inherently slower autoxidation kinetics than the liquid methyl ester (density 0.892 g/mL) [REFS-6, REFS-7]. Procurement of the solid mesylate standard reduces the frequency of purity re‑qualification and re‑ordering, which is critical for longitudinal cohort studies where lot‑to‑lot consistency of internal standards must be maintained over 3–5 year periods.

Application

Selection Property

Validation Focus

¹⁴C‑labelled tracer synthesis

Mesylate electrophilic reactivity

Radiochemical yield and specific activity

Hydrocarbon generation (olefin metathesis)

Quantitative reduction yield

Retention of cis,cis,cis-triene geometry

GC‑MS reference standard

Certified high purity (≥99%)

Impurity profile and system suitability

Long‑term storage of oxidation‑sensitive standards

Solid‑state oxidative stability

Purity requalification interval

• [1] Marcel, Y. L. & Holman, R. T. (1968) Synthesis of ¹⁴C‑labelled polyunsaturated fatty acids. Chemistry and Physics of Lipids, 2, 173‑182. View Source
• [2] Patai, S. & Rappoport, Z. (eds) The Chemistry of Sulphonic Acids, Esters and their Derivatives (1991), Wiley. Chapter 14. View Source
• [3] Baumann, W. J., Jones, L. L., Barnum, B. E. & Mangold, H. K. (1966) The formation of alkyl and alkenyl methanesulfonates and their reduction to hydrocarbons. Chemistry and Physics of Lipids, 1, 47‑53. View Source